Cas no 2229358-44-3 (2-bromo-1-2-(propan-2-yl)-1,3-thiazol-5-ylethan-1-ol)

• Product Name: 2-bromo-1-2-(propan-2-yl)-1,3-thiazol-5-ylethan-1-ol
• CAS No: 2229358-44-3
• MF: C₈H₁₂BrNOS
• MW: 250.155980110168
• CID: 6335771
• PubChem ID: 165643510
• Update Time: 2025-06-08

2-bromo-1-2-(propan-2-yl)-1,3-thiazol-5-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-2-(propan-2-yl)-1,3-thiazol-5-ylethan-1-ol
• EN300-1919956
• 2-bromo-1-[2-(propan-2-yl)-1,3-thiazol-5-yl]ethan-1-ol
• 2229358-44-3

• Inchi： 1S/C8H12BrNOS/c1-5(2)8-10-4-7(12-8)6(11)3-9/h4-6,11H,3H2,1-2H3
• InChI Key： SKVYCRASCOUISP-UHFFFAOYSA-N
• SMILES： BrCC(C1=CN=C(C(C)C)S1)O

Computed Properties

• Exact Mass: 248.98230g/mol
• Monoisotopic Mass: 248.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-bromo-1-2-(propan-2-yl)-1,3-thiazol-5-ylethan-1-ol

Professional Introduction to Compound with CAS No. 2229358-44-3 and Product Name: 2-bromo-1-(2-(propan-2-yl)-1,3-thiazol-5-yl)ethan-1-ol

The compound identified by the CAS number 2229358-44-3 and the product name 2-bromo-1-(2-(propan-2-yl)-1,3-thiazol-5-yl)ethan-1-ol represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a bromine substituent, a thiazole ring, and an alkoxy chain, which collectively contribute to its unique chemical properties and biological interactions.

Recent advancements in the field of drug discovery have highlighted the importance of thiazole derivatives in the development of novel therapeutic agents. Thiazole scaffolds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a bromo substituent in the molecular structure of this compound not only influences its reactivity but also enhances its potential as a building block for further derivatization. This feature is particularly valuable in medicinal chemistry, where structural modifications can fine-tune biological activity and pharmacokinetic profiles.

The alkoxy chain component in the molecule, specifically the (propan-2-yl) group, contributes to the compound's lipophilicity, which is a critical factor in drug absorption, distribution, metabolism, and excretion (ADME). Optimizing lipophilicity is essential for achieving desired pharmacokinetic properties, ensuring that the drug reaches its target site in adequate concentrations while minimizing toxicity. The combination of these structural elements makes 2-bromo-1-(2-(propan-2-yl)-1,3-thiazol-5-yl)ethan-1-ol a promising candidate for further investigation in various therapeutic contexts.

In the realm of medicinal research, this compound has been explored for its potential role in modulating biological pathways associated with diseases such as cancer and inflammation. Studies have indicated that thiazole derivatives can interact with specific enzymes and receptors involved in these pathways, leading to inhibitory effects that may translate into therapeutic benefits. The bromine atom's ability to participate in various chemical reactions, such as cross-coupling reactions, further enhances the compound's utility as a precursor for synthesizing more complex molecules with tailored biological activities.

One of the most intriguing aspects of this compound is its potential application in oncology research. Thiazole-based compounds have shown promise in preclinical studies as inhibitors of kinases and other enzymes that play pivotal roles in cancer cell proliferation and survival. The structural features of 2-bromo-1-(2-(propan-2-yl)-1,3-thiazol-5-yl)ethan-1-ol, particularly the bromine substituent and the thiazole ring, make it an attractive scaffold for designing molecules that can selectively target cancer cells without significant off-target effects.

Additionally, the compound's interaction with inflammatory pathways has been a focus of recent research. Chronic inflammation is implicated in various diseases, including cardiovascular disorders and autoimmune conditions. By modulating inflammatory responses, thiazole derivatives like this one may offer therapeutic benefits beyond their primary indications. The presence of an alkoxy chain also suggests potential interactions with lipid metabolism pathways, which are increasingly recognized as key factors in inflammatory processes.

The synthesis and characterization of this compound have been refined through advanced techniques in organic chemistry. Modern synthetic methodologies have enabled researchers to efficiently construct complex molecular frameworks while maintaining high levels of purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in incorporating functional groups like bromine into heterocyclic systems. These methods not only streamline the synthetic process but also allow for greater control over regioselectivity and stereoselectivity.

In terms of pharmacological evaluation, 2-bromo-1-(2-(propan-2-yl)-1,3-thiazol-5-yl)ethan-1-ol has been subjected to various bioassays to assess its potency and selectivity. Initial studies have shown promising results in vitro, indicating potential activity against target enzymes relevant to cancer and inflammation. Further preclinical studies are necessary to validate these findings and explore optimal dosing regimens. These studies will also provide insights into the compound's pharmacokinetic behavior and potential side effects.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The case of 2-bromo-1-(2-(propan-2-y l)-1 ,3 -thiazol -5 - yl)ethan - 1 - ol exemplifies how structural innovation can lead to discoveries with significant therapeutic implications. By leveraging advances in synthetic chemistry and computational modeling , researchers can accelerate the discovery process , identifying promising candidates for further development.

Future directions for research on this compound may include exploring its role as an intermediate in larger synthetic schemes or investigating its interactions with proteins at a molecular level using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. Understanding these interactions can provide valuable insights into mechanisms of action , guiding efforts to optimize potency , selectivity , and pharmacokinetic properties.

The broader significance of this work lies in its contribution to the growing library of heterocyclic compounds with potential therapeutic applications . As research continues , it is likely that more derivatives like 2229358 - 44 - 3 will emerge as valuable tools for drug discovery . The combination of innovative design , efficient synthesis , and rigorous biological evaluation will be essential in realizing their full potential .